Cas no 108233-95-0 (Cyclo[L-alanyl-L-leucyl-(Z)-a,b-didehydro-N-methylphenylalanylglycyl] (9CI))
![Cyclo[L-alanyl-L-leucyl-(Z)-a,b-didehydro-N-methylphenylalanylglycyl] (9CI) structure](https://www.kuujia.com/scimg/cas/108233-95-0x300.png)
108233-95-0 structure
Product Name:Cyclo[L-alanyl-L-leucyl-(Z)-a,b-didehydro-N-methylphenylalanylglycyl] (9CI)
CAS No:108233-95-0
Molecular Formula:C21H28N4O4
Molecular Weight:400.471425056458
CID:167479
PubChem ID:6442855
Cyclo[L-alanyl-L-leucyl-(Z)-a,b-didehydro-N-methylphenylalanylglycyl] (9CI) Properties
Names and Identifiers
-
- Cyclo[L-alanyl-L-leucyl-(Z)-a,b-didehydro-N-methylphenylalanylglycyl] (9CI)
- (12Z)-12-benzylidene-1,6-dimethyl-3-(2-methylpropyl)-1,4,7,10-tetrazacyclododecane-2,5,8,11-tetrone
- Cyclo(L-alanyl-L-leucyl-(Z)-alpha,beta-didehydro-N-methylphenylalanylglycyl)
- 108233-95-0
- 108340-85-8
- Cyclo(L-alanyl-D-leucyl-(Z)-alpha,beta-didehydro-N-methylphenylalanylglycyl)
-
- InChIKey: PWIZQNDYFYTXMJ-BOPFTXTBSA-N
- Inchi: InChI=1S/C21H28N4O4/c1-13(2)10-16-21(29)25(4)17(11-15-8-6-5-7-9-15)20(28)22-12-18(26)23-14(3)19(27)24-16/h5-9,11,13-14,16H,10,12H2,1-4H3,(H,22,28)(H,23,26)(H,24,27)/b17-11-
- SMILES: C(=C1/N(C)C(=O)C(CC(C)C)NC(=O)C(C)NC(=O)CNC/1=O)/C1=CC=CC=C1
Computed Properties
- Exact Mass: 400.21105539g/mol
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Rotatable Bond Count: 3
- Monoisotopic Mass: 400.21105539g/mol
- Heavy Atom Count: 29
- Complexity: 668
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 1.8
- Topological Polar Surface Area: 108Ų
Cyclo[L-alanyl-L-leucyl-(Z)-a,b-didehydro-N-methylphenylalanylglycyl] (9CI) Related Literature
-
Zhiyuan Cai,Rong Fan,Qian Yang,Tao Zhu,Zhongying Jiang,Yuqiang Ma RSC Adv., 2020,10, 22091-22101
-
Shunpei Ishikawa,Kei Manabe Chem. Commun., 2006, 2589-2591
-
Jiaying Liao,Qiao Hu,Jinxiao Mu,Xiaodong He,Shuo Wang,Chunhua Chen Chem. Commun., 2019,55, 659-662
-
Hairui Ji,J. Y. Zhu,Roland Gleisner RSC Adv., 2017,7, 46208-46214
-
Zhe Zhang,Xiaofei Chen,Xiaoye Gao,Xuemei Yao,Li Chen,Chaoliang He,Xuesi Chen RSC Adv., 2015,5, 18593-18600
-
7. Microwave scattering parameters of ferro–nanocarbon composites for tracking range countermeasures†Ashwini P. Alegaonkar,Himangshu B. Baskey,Prashant S. Alegaonkar Mater. Adv., 2022,3, 1660-1672
-
8. Back cover
-
Kai Chen,Yajuan Hao,Meirong Zhang,Dongying Zhou,Yingjie Cao,Ying Wang,Lai Feng RSC Adv., 2017,7, 5782-5789
-
10. Impact and consequences of polyphenols and fructooligosaccharide interplay on gut microbiota in ratsChuan-jin Zheng,Rong Liu,Bin Xue,Jianming Luo,Lijuan Gao,Yong Wang,Shiyi Ou,Shugang Li,Xichun Peng Food Funct., 2017,8, 1925-1932
Recommended suppliers
Hubei Changfu Chemical Co., Ltd.
Gold Member
CN Supplier
Bulk
https://www.cfsilicones.com/

Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk

HUNAN CHEMFISH PHARMACEUTICAL CO.,LTD
Gold Member
CN Supplier
Bulk
http://en.chemfish.com/

Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk
